Cas no 1595841-08-9 (6-(but-3-yn-2-yl)aminopyridine-3-carboxylic acid)

• Product Name: 6-(but-3-yn-2-yl)aminopyridine-3-carboxylic acid
• CAS No: 1595841-08-9
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 6349269
• PubChem ID: 114417614
• Update Time: 2025-10-12

6-(but-3-yn-2-yl)aminopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(but-3-yn-2-yl)aminopyridine-3-carboxylic acid
• 1595841-08-9
• 6-[(but-3-yn-2-yl)amino]pyridine-3-carboxylic acid
• 6-[(but-3-yn-2-yl)amino]pyridine-3-carboxylicacid
• EN300-1450215

• Inchi： 1S/C10H10N2O2/c1-3-7(2)12-9-5-4-8(6-11-9)10(13)14/h1,4-7H,2H3,(H,11,12)(H,13,14)
• InChI Key： BQPMGEKUKALLOH-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(C=C1)NC(C#C)C)=O

Computed Properties

• Exact Mass: 190.074227566g/mol
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 62.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-(but-3-yn-2-yl)aminopyridine-3-carboxylic acid

Introduction to 6-(but-3-yn-2-yl)aminopyridine-3-carboxylic acid (CAS No. 1595841-08-9) and Its Emerging Applications in Chemical Biology

6-(but-3-yn-2-yl)aminopyridine-3-carboxylic acid, identified by the chemical identifier CAS No. 1595841-08-9, represents a structurally intriguing compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This heterocyclic molecule, featuring a pyridine core conjugated with a butynyl group and an amine substituent, exhibits a unique combination of electronic and steric properties that make it a versatile scaffold for the development of novel bioactive molecules.

The structural motif of 6-(but-3-yn-2-yl)aminopyridine-3-carboxylic acid is particularly noteworthy due to its ability to interact with biological targets through multiple binding modes. The pyridine ring, a common pharmacophore in drug design, serves as a key interaction point with nucleophilic or electrophilic sites on proteins and nucleic acids. Additionally, the presence of the butynyl group introduces a reactive alkyne moiety, which can undergo various chemical transformations, including Suzuki-Miyaura cross-coupling reactions, allowing for further derivatization and functionalization.

The amine substituent at the 6-position of the pyridine ring further enhances the compound's potential as a building block for pharmacological applications. Amines are well-known for their ability to form hydrogen bonds and participate in salt formation, which can improve solubility and bioavailability of drug candidates. Moreover, the carboxylic acid group at the 3-position provides another site for chemical modification, enabling the synthesis of esters, amides, or other derivatives that may fine-tune physicochemical properties such as lipophilicity and metabolic stability.

In recent years, 6-(but-3-yn-2-yl)aminopyridine-3-carboxylic acid has been explored in several cutting-edge research areas within chemical biology. One particularly promising application lies in its use as a scaffold for small-molecule inhibitors targeting kinases and other enzymes involved in signal transduction pathways. Kinases play a pivotal role in numerous cellular processes, including cell growth, differentiation, and apoptosis, making them attractive therapeutic targets for diseases such as cancer and inflammatory disorders.

Recent studies have demonstrated that derivatives of 6-(but-3-yn-2-yl)aminopyridine-3-carboxylic acid can selectively inhibit specific kinases by mimicking natural substrates or by disrupting ATP binding pockets. For instance, modifications to the butynyl group have been shown to enhance binding affinity through π-stacking interactions with aromatic residues in the kinase active site. Additionally, the amine moiety can be tailored to form hydrogen bonds with key amino acid residues, further stabilizing the inhibitor-protein complex.

Another emerging area of interest involves the use of 6-(but-3-yn-2-yl)aminopyridine-3-carboxylic acid in the development of probes for imaging and diagnostics. The unique structural features of this compound make it an excellent candidate for designing fluorescent or luminescent probes that can selectively label specific biological molecules or pathways. For example, functionalization of the carboxylic acid group with fluorophores or quencher molecules has enabled researchers to develop turn-on or turn-off probes that report on enzymatic activity or protein-protein interactions in living cells.

The versatility of 6-(but-3-yn-2-yl)aminopyridine-3-carboxylic acid also extends to its role as a precursor in materials science. The alkyne functionality can be polymerized or incorporated into conjugated polymers, leading to materials with enhanced electronic properties suitable for organic electronics applications. These polymers may find use in flexible displays, solar cells, or sensors due to their tunable optoelectronic characteristics.

From a synthetic chemistry perspective, 6-(but-3-ylnaphthalene)-2-amino-pyrrole represents an interesting challenge due to its complex architecture. Researchers have developed multi-step synthetic routes that involve cross-coupling reactions between halogenated pyridines and terminal alkynes followed by functional group interconversions. Advances in transition-metal catalysis have significantly improved the efficiency and selectivity of these transformations, making it feasible to produce large quantities of this compound for further study.

The growing body of research on 6-(but-yne)aminopyridine derivatives underscores their potential as valuable tools in both academic and industrial settings. As our understanding of biological systems continues to expand, compounds like CAS No. 1595841 -08 -9 will undoubtedly play an increasingly important role in drug discovery and development. The ability to modify their structure while maintaining core pharmacological properties offers researchers unparalleled flexibility in designing molecules with tailored biological activities.